Cas no 1212391-70-2 ((R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate)

(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a benzyl substituent at the 2-position. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and bioactive compounds requiring precise chirality. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the 4-oxo (ketone) functionality offers versatility for further derivatization, such as reductive amination or nucleophilic addition. The benzyl moiety provides opportunities for additional modifications via hydrogenation or cross-coupling reactions. This compound is widely utilized in medicinal chemistry for the development of peptidomimetics, alkaloids, and CNS-targeting agents due to its rigid piperidine scaffold and synthetic flexibility. Its high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes.

(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate structure

1212391-70-2 structure

Product Name:(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate

CAS No:1212391-70-2

MF:C₁₇H₂₃NO₃

MW:289.369425058365

CID:1069204

PubChem ID:40424593

Update Time:2025-07-02

(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate
- tert-Butyl (2R)-2-benzyl-4-oxopiperidine-1-carboxylate
- LQBXEVOJCOQNTJ-CQSZACIVSA-N
- SCHEMBL15353299
- AKOS022183285
- (R)-tert-Butyl2-benzyl-4-oxopiperidine-1-carboxylate
- 1212391-70-2
- (2R)-2-Benzyl-4-oxopiperidine, N-BOC protected 97%
- MDL： MFCD08056346
- Inchi： 1S/C17H23NO3/c1-17(2,3)21-16(20)18-10-9-15(19)12-14(18)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3/t14-/m1/s1
- InChI Key： LQBXEVOJCOQNTJ-CQSZACIVSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C[C@H]1CC1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 289.16779360g/mol
Monoisotopic Mass: 289.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 46.6Å²

(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM308103-1g	(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate	1212391-70-2	95%	1g	$807	2022-09-04
Chemenu	CM308103-1g	(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate	1212391-70-2	95%	1g	$680	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1801473-1g	(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate	1212391-70-2	98%	1g	￥7124.00	2024-08-09

(R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate Related Literature

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3. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

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4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

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Additional information on (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate

Recent Advances in the Application of (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate (CAS: 1212391-70-2) in Chemical Biology and Pharmaceutical Research

The compound (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate (CAS: 1212391-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This chiral piperidine derivative serves as a crucial intermediate in the development of bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its role in the synthesis of novel protease inhibitors and modulators of G-protein-coupled receptors (GPCRs), underscoring its potential in therapeutic development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate as a key building block for the asymmetric synthesis of potent γ-secretase inhibitors. The study demonstrated that the chiral integrity of this compound significantly influenced the enantioselectivity of the final inhibitors, leading to improved pharmacokinetic properties. The researchers employed a combination of NMR spectroscopy and X-ray crystallography to confirm the stereochemical configuration of the synthesized derivatives, validating the utility of this intermediate in precision medicine applications.

Another groundbreaking application was reported in a Nature Communications paper, where (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate was used to develop a new class of allosteric modulators for dopamine receptors. The study revealed that the benzyl and carbonyl groups in the compound played a pivotal role in stabilizing receptor-ligand interactions, as evidenced by molecular dynamics simulations. These findings open new avenues for designing non-competitive antipsychotic drugs with reduced side effects.

From a synthetic chemistry perspective, recent advancements in catalytic asymmetric hydrogenation have improved the industrial-scale production of (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate. A 2024 ACS Catalysis publication described a novel iridium-based catalyst system that achieved >99% enantiomeric excess (ee) with turnover numbers exceeding 10,000. This technological breakthrough addresses previous challenges in cost-effective manufacturing of this high-value chiral building block.

Ongoing clinical trials have also identified derivatives of (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate as promising candidates for Alzheimer's disease treatment. Phase I results presented at the 2024 International Conference on Alzheimer's and Parkinson's Diseases showed that these compounds effectively crossed the blood-brain barrier and exhibited neuroprotective effects in animal models. The research team is currently optimizing the lead compounds for improved metabolic stability.

In conclusion, (R)-tert-Butyl 2-benzyl-4-oxopiperidine-1-carboxylate (CAS: 1212391-70-2) continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span from serving as a chiral synthon in complex molecule construction to being a scaffold for novel therapeutic agents. The compound's unique structural features and proven biological activities position it as a valuable asset in the development of next-generation medicines targeting challenging disease pathways.